Cas no 791614-90-9 (2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole)

• Product Name: 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• CAS No: 791614-90-9
• MF: C₁₄H₁₈BNO₂S
• MW: 275.17422246933
• MDL: MFCD13181966
• CID: 2122248
• PubChem ID: 21980073
• Update Time: 2025-05-26

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzothiazol
• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• 791614-90-9
• CS-0056218
• F76226
• Benzothiazole, 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MB12475
• Z2044812410
• 2-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzothiazole
• 2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• EN300-12579829
• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole
• 2-METHYLBENZO[D]THIAZOL-5-YLBORONIC ACID PINACOL ESTER
• UOAHKOCHQFHGEC-UHFFFAOYSA-N
• MFCD13181966
• DB-338582
• SCHEMBL489516

• MDL： MFCD13181966
• Inchi： 1S/C14H18BNO2S/c1-9-16-11-8-10(6-7-12(11)19-9)15-17-13(2,3)14(4,5)18-15/h6-8H,1-5H3
• InChI Key： UOAHKOCHQFHGEC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Exact Mass: 275.1151302g/mol
• Monoisotopic Mass: 275.1151302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole

Introduction to 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole (CAS No. 791614-90-9)

2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole, also known by its CAS number 791614-90-9, is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structure and reactivity. The presence of the boronic ester moiety makes it a valuable building block for various chemical transformations, particularly in the context of Suzuki-Miyaura cross-coupling reactions.

The chemical structure of 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole consists of a benzothiazole core with a methyl substituent at the 2-position and a boronic ester group at the 5-position. The benzothiazole ring is a heterocyclic compound with a wide range of applications in pharmaceuticals and materials science due to its strong electron-withdrawing properties and biological activity. The boronic ester group is known for its stability under neutral and basic conditions and its reactivity under palladium-catalyzed coupling reactions.

In recent years, the use of boronic esters in organic synthesis has been extensively studied due to their ability to form carbon-carbon bonds efficiently and selectively. The Suzuki-Miyaura coupling reaction, which involves the reaction of an aryl or vinyl boronic acid or ester with an aryl or vinyl halide or pseudohalide in the presence of a palladium catalyst, has become one of the most widely used methods for constructing complex organic molecules. This reaction is particularly useful in the synthesis of biologically active compounds and pharmaceuticals.

2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole has been utilized in several notable studies. For instance, a recent publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel benzothiazole derivatives with potent antitumor activity. The researchers found that these derivatives exhibited significant cytotoxic effects against various cancer cell lines, making them promising candidates for further drug development.

Another area where 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole has shown promise is in the field of materials science. A study published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of functional polymers with tunable optical and electronic properties. The researchers demonstrated that by incorporating this boronic ester into polymer chains via Suzuki coupling reactions, they could create materials with enhanced performance for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic accessibility and functional versatility of 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole have also made it an attractive target for synthetic chemists. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One such method involves the reaction of 2-methylbenzothiazole with bis(pinacolato)diboron under palladium catalysis. This approach provides high yields and excellent purity levels, making it suitable for industrial applications.

In addition to its synthetic utility, 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole has been explored for its potential as a ligand in coordination chemistry. A study published in Inorganic Chemistry demonstrated that this compound can form stable complexes with transition metals such as palladium and platinum. These complexes exhibit interesting catalytic properties and have been used to promote various organic transformations under mild conditions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent research has focused on evaluating the environmental fate and toxicity of boronic esters like 2-methyl-5-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan-2-y）l)-1，3-benzothiazole. Studies have shown that these compounds are generally stable under environmental conditions but can be biodegraded over time. Efforts are ongoing to develop more environmentally friendly synthetic methods and to minimize the potential ecological impact of these compounds.

In conclusion, 2-methyl-5-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan - 2 - yl) - 1，3 - benzothiazole (CAS No．791614 - 90 - 9) is a highly versatile compound with significant potential in various fields including organic synthesis， medicinal chemistry， materials science， and coordination chemistry． Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new materials， pharmaceuticals， and catalytic systems． As research continues to advance， it is likely that new applications for this compound will emerge， further solidifying its importance in the scientific community．